3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide

• IUPAC Name: 3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C15H21NO3/c1-3-18-13-7-4-6-12(10-13)15(17)16-11(2)14-8-5-9-19-14/h4,6-7,10-11,14H,3,5,8-9H2,1-2H3,(H,16,17)
• InChI Key: NVZLZHHKQMMRNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(C)C2CCCO2
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide is a chemical compound with a complex structure that includes an ethoxy group, an oxolane ring, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide typically involves the following steps:

Formation of the Ethoxy Group: The ethoxy group can be introduced through an ethylation reaction using ethyl iodide and a suitable base.

Oxolane Ring Formation: The oxolane ring can be synthesized via cyclization reactions involving diols and suitable catalysts.

Benzamide Formation: The benzamide moiety can be formed through the reaction of aniline derivatives with acyl chlorides or anhydrides.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethoxy group or the benzamide moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides or ethoxy derivatives.

Scientific Research Applications

3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 3,4-diethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide
• 2-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

Uniqueness

3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.